Cas no 61280-38-4 (4,6(1H,5H)-Pyrimidinedione, 2-(hexahydro-1H-azepin-1-yl)-5-pentyl-)

• Product Name: 4,6(1H,5H)-Pyrimidinedione, 2-(hexahydro-1H-azepin-1-yl)-5-pentyl-
• CAS No: 61280-38-4
• MF: C₁₅H₂₅N₃O₂
• MW: 279.377903699875
• CID: 486044
• PubChem ID: 71397473
• Update Time: 2025-04-19

4,6(1H,5H)-Pyrimidinedione, 2-(hexahydro-1H-azepin-1-yl)-5-pentyl- Chemical and Physical Properties

Names and Identifiers

• 4,6(1H,5H)-Pyrimidinedione, 2-(hexahydro-1H-azepin-1-yl)-5-pentyl-
• 2-(azepan-1-yl)-5-pentyl-1H-pyrimidine-4,6-dione
• 2-(Azepan-1-yl)-5-pentylpyrimidine-4,6(1H,5H)-dione
• 61280-38-4
• DTXSID80818968

• Inchi： 1S/C15H25N3O2/c1-2-3-6-9-12-13(19)16-15(17-14(12)20)18-10-7-4-5-8-11-18/h12H,2-11H2,1H3,(H,16,17,19,20)
• InChI Key： YHRMDJVWAQQWNU-UHFFFAOYSA-N
• SMILES： O=C1C(C(N=C(N1)N1CCCCCC1)=O)CCCCC

Computed Properties

• Exact Mass: 279.19485
• Monoisotopic Mass: 279.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.77